Cas no 34381-71-0 ([(2S)-1-methylpyrrolidin-2-yl]methanol)

[(2S)-1-Methylpyrrolidin-2-yl]methanol is a chiral pyrrolidine derivative characterized by a hydroxymethyl group at the 2-position and a methyl substituent on the nitrogen. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its stereospecific (S)-configuration makes it valuable for asymmetric synthesis and chiral resolution processes. The hydroxymethyl group enhances reactivity, enabling further functionalization, while the pyrrolidine scaffold contributes to structural diversity in drug design. The compound exhibits good solubility in polar solvents, facilitating its use in various reaction conditions. Its stability and well-defined stereochemistry make it a reliable building block for medicinal chemistry and catalyst development.

[(2S)-1-methylpyrrolidin-2-yl]methanol structure

34381-71-0 structure

Product Name:[(2S)-1-methylpyrrolidin-2-yl]methanol

CAS No:34381-71-0

MF:C₆H₁₃NO

MW:115.173521757126

MDL:MFCD00011727

CID:54235

PubChem ID:643492

Update Time:2025-06-07

[(2S)-1-methylpyrrolidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

- (S)-(-)-1-Methyl-2-pyrrolidinemethanol
- (S)-2-Hydroxymethyl-1-methylpyrrolidine
- (1-Methylpyrrolidin-2-yl)methanol
- (S)-(-)-1-Methyl-prolinol
- (S)-1-methyl-2-pyrrolidinemethanol
- N-METHYL-L-PROLINOL
- (S)-(?)-1-Methyl-2-pyrrolidinemethanol
- [(2S)-1-methylpyrrolidin-2-yl]methanol
- N-methylprolinol
- (S)-(1-methylpyrrolidin-2-yl)methanol
- 2-Pyrrolidinemethanol, 1-methyl-, (2S)-
- [(2S)-1-methyl-2-pyrrolidinyl]methanol
- (S)-(-)-2-Hydroxymethyl-1-methylpyrrolidine
- VCOJPHPOVDIRJK-LURJTMIESA-N
- (S)-N-methylpyrrolidine-2-methanol
- (S)-Methylpyrrolidine-2-methanol
- (1-Methyl-2-pyrrolidinyl)methanol #
- N-methyl prolinol
- PubChem7069
- (S)-(-)-1-methyl-2-hydroxymethylpyrrolidine
- M2058
- AC-24075
- HY-W019679
- (2S)-1-Methyl-2-pyrrolidinemethanol
- (2S)-1-Methylpyrrolidin-2-ylmethanol
- SMP2_000094
- DS-14511
- (S)-(-)-1-Methyl-2-pyrrolidine methanol
- A822206
- MFCD00011727
- (2S)-2-(hydroxymethyl)-1-methylpyrrolidine
- (S)-(+)-2-(Hydroxymethyl)-1-methylpyrrolidine
- (S)-(1-methyl-pyrrolidin-2-yl)-methanol
- 1-Methyl-L-prolinol
- DTXSID901295001
- Q-101778
- CS-0030792
- (2S)-2-hydroxymethyl-1-methylpyrrolidine
- 2-Pyrrolidinemethanol, 1-methyl-, (S)-
- (S)-1-methylpyrrolidin-2-ylmethanol
- 34381-71-0
- ((S)-1-Methyl-pyrrolidin-2-yl)-methanol
- (2S)-(-)-1-methyl-2-pyrrolidinemethanol
- AKOS016842484
- 1-methyl-2(S)-pyrrolidinemethanol
- EN300-95661
- (S)-(-)-1-Methyl-2-pyrrolidinemethanol, 96%
- (S)-1-methyl-2-hydroxymethylpyrrolidine
- SCHEMBL84792
- NS00090452
- STL557616
- BBL103806
- MDL： MFCD00011727
- Inchi： 1S/C6H13NO/c1-7-4-2-3-6(7)5-8/h6,8H,2-5H2,1H3/t6-/m0/s1
- InChI Key： VCOJPHPOVDIRJK-LURJTMIESA-N
- SMILES： OC[C@@H]1CCCN1C
- BRN： 79851

Computed Properties

Exact Mass: 115.10000
Monoisotopic Mass: 115.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 74.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.1
Topological Polar Surface Area: 23.5

Experimental Properties

Color/Form: White to yellowish crystal powder
Density: 0.968 g/mL at 25 °C(lit.)
Boiling Point: 67-69 °C/12 mmHg(lit.)
Flash Point: Fahrenheit: 145.4 ° f
Celsius: 63 ° c
Refractive Index: n20/D 1.469(lit.)
PSA: 23.47000
LogP: 0.01080
Specific Rotation: -49.5 º (c=5, MeOH)
Optical Activity: [α]19/D −49.5°, c = 5 in methanol

[(2S)-1-methylpyrrolidin-2-yl]methanol Security Information

Signal Word：Warning
Hazard Statement： H227
Warning Statement： P210; P280; P370+P378; P403+P235; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S23; S24/25; S36; S26
FLUKA BRAND F CODES：8-10-23
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Store long-term at 2-8°C
Risk Phrases：R36/37/38
Safety Term：S23;S24/25

[(2S)-1-methylpyrrolidin-2-yl]methanol Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

[(2S)-1-methylpyrrolidin-2-yl]methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	208659-1g	S)-(-)-1-Methyl-2-pyrrolidinemethanol	34381-71-0	97%	1g	￡13.00	2022-03-01
Alichem	A109004300-100g	(S)-(-)-1-Methyl-2-pyrrolidinemethanol	34381-71-0	95%	100g	$240.00	2023-09-02
TRC	M339030-250mg	(S)-(-)-1-Methyl-2-pyrrolidinemethanol	34381-71-0		250mg	$64.00	2023-05-17
TRC	M339030-5g	(S)\u200b-\u200b(-\u200b)\u200b-\u200b1-\u200bMethyl-\u200b2-\u200bpyrrolidinemethanol	34381-71-0		5g	$ 75.00	2022-06-03
TRC	M339030-10g	(S)\u200b-\u200b(-\u200b)\u200b-\u200b1-\u200bMethyl-\u200b2-\u200bpyrrolidinemethanol	34381-71-0		10g	$ 110.00	2022-06-03
TRC	M339030-25g	(S)-(-)-1-Methyl-2-pyrrolidinemethanol	34381-71-0		25g	$253.00	2023-05-17
Apollo Scientific	OR14515-10g	(S)-(+)-2-(Hydroxymethyl)-1-methylpyrrolidine	34381-71-0	97%	10g	£42.00	2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S844155-1g	(S)-(-)-1-Methyl-2-pyrrolidinemethanol	34381-71-0	97%	1g	￥30.00	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S844155-5g	(S)-(-)-1-Methyl-2-pyrrolidinemethanol	34381-71-0	97%	5g	￥91.00	2022-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S94950-1g	(S)-N-Methylpyrrolidine-2-methanol	34381-71-0		1g	¥36.0	2021-09-04

[(2S)-1-methylpyrrolidin-2-yl]methanol Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:34381-71-0)N-Methyl-L-prolinol

Order Number:sfd14948

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

[(2S)-1-methylpyrrolidin-2-yl]methanol Related Literature

1. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
2. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
3. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
4. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
5. Excited-state proton-coupled electron transfer within ion pairs†

Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473

Related Categories

34381-71-0 ([(2S)-1-methylpyrrolidin-2-yl]methanol) Related Products

Recommended suppliers